Cas no 1805699-55-1 (2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid)
2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid
-
- Inchi: 1S/C13H15BrO5/c1-3-19-8-4-5-9(12(16)13(17)18)10(6-8)11(14)7(2)15/h4-6,11-12,16H,3H2,1-2H3,(H,17,18)
- InChI Key: PENXMRKIEGDIRE-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=C(C=CC=1C(C(=O)O)O)OCC
Computed Properties
- Exact Mass: 330.01029 g/mol
- Monoisotopic Mass: 330.01029 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 83.8
- Molecular Weight: 331.16
2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027995-250mg |
2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid |
1805699-55-1 | 97% | 250mg |
470.40 USD | 2021-06-17 | |
| Alichem | A015027995-500mg |
2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid |
1805699-55-1 | 97% | 500mg |
863.90 USD | 2021-06-17 | |
| Alichem | A015027995-1g |
2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid |
1805699-55-1 | 97% | 1g |
1,519.80 USD | 2021-06-17 |
2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid
Introduction to 2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic Acid (CAS No. 1805699-55-1)
2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805699-55-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a bromo-substituted propyl group and an ethoxy-substituted mandelic acid backbone, exhibits promising characteristics that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both electrophilic and nucleophilic functional groups in its molecular structure allows for diverse chemical transformations, facilitating its utility in synthetic pathways relevant to medicinal chemistry.
The bromo-substituted propyl side chain of 2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid serves as a versatile handle for further functionalization, enabling the construction of more complex molecules through nucleophilic substitution reactions. This feature is particularly advantageous in the synthesis of peptidomimetics and other bioactive scaffolds where precise control over molecular architecture is essential. Additionally, the ethoxy-substituted mandelic acid core contributes to the compound's solubility and metabolic stability, properties that are critical for pharmaceutical applications. The mandelic acid moiety, in particular, is well-documented for its role in drug design due to its ability to mimic natural amino acids and interact favorably with biological targets.
In recent years, there has been a surge in research focused on developing advanced methodologies for constructing chiral molecules, which are integral to many pharmacologically active compounds. The structural framework of 2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid aligns well with this trend, as it provides a scaffold that can be readily modified to introduce stereocenters at strategic positions. This has led to its exploration as a precursor in the synthesis of enantiomerically pure drugs, which often exhibit superior efficacy and reduced side effects compared to their racemic counterparts. The compound's compatibility with asymmetric synthesis techniques, such as catalytic hydrogenation and chiral auxiliary-assisted reactions, further underscores its potential as a building block in modern drug discovery.
Moreover, the ethoxy group attached to the mandelic acid ring enhances the compound's reactivity towards various chemical transformations while maintaining its overall stability. This balance between reactivity and stability makes it an attractive candidate for use in multi-step synthetic routes where multiple functional group manipulations are required. Researchers have leveraged these properties to develop novel strategies for constructing heterocyclic compounds, which are prevalent in many biologically active molecules. The ability to incorporate 2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid into these frameworks has opened up new avenues for exploring structure-activity relationships (SAR) and optimizing drug-like properties.
The pharmaceutical industry has increasingly recognized the importance of intermediates like 2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid due to their role in streamlining drug development processes. By providing a robust platform for chemical modification, this compound enables medicinal chemists to rapidly prototype and screen new molecular entities (molecules) with desired pharmacological profiles. Its application extends beyond traditional small-molecule drug synthesis; it has also been explored in the development of biologics and peptide-based therapeutics where precise control over molecular conformation is paramount. The growing interest in such intermediates reflects the broader shift towards more sophisticated synthetic methodologies that prioritize efficiency and scalability.
Recent advancements in computational chemistry have further enhanced the utility of 2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid by enabling virtual screening and molecular modeling studies. These computational approaches allow researchers to predict the reactivity and binding affinity of this compound with various biological targets, thereby accelerating the discovery process. By integrating experimental data with computational insights, scientists can design more targeted synthetic strategies that maximize yield and minimize unwanted byproducts. This interdisciplinary approach underscores the importance of having versatile intermediates like 1805699-55-1 in modern pharmaceutical research.
The synthetic versatility of 2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid has also been exploited in the development of novel agrochemicals and specialty chemicals. Its structural features make it suitable for generating derivatives with enhanced biological activity or improved environmental profiles. For instance, modifications at the bromo-substituted propyl group can lead to compounds with improved herbicidal or fungicidal properties, while alterations at the mandelic acid core can result in molecules with enhanced pesticidal effects. Such applications highlight the broad utility of this compound beyond traditional pharmaceuticals.
In conclusion,2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid (CAS No. 1805699-55-1) represents a significant advancement in synthetic chemistry due to its unique structural features and diverse applications. Its role as an intermediate in constructing complex molecules underscores its importance in drug discovery and development. As research continues to evolve, this compound is expected to play an even greater role in bridging the gap between laboratory-scale synthesis and industrial-scale production of high-value chemical entities. The ongoing exploration of its potential applications across multiple domains highlights its versatility and enduring relevance in chemical science.
1805699-55-1 (2-(1-Bromo-2-oxopropyl)-4-ethoxymandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)